Cas no 1146-45-8 (Benzenesulfonothioic acid, 4-amino-, S-(4-aminophenyl) ester)

• Product Name: Benzenesulfonothioic acid, 4-amino-, S-(4-aminophenyl) ester
• CAS No: 1146-45-8
• MF: C₁₂H₁₂N₂O₂S₂
• MW: 280.365880012512
• CID: 1202678
• Update Time: 2024-08-05

Benzenesulfonothioic acid, 4-amino-, S-(4-aminophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonothioic acid, 4-amino-, S-(4-aminophenyl) ester

• Inchi： 1S/C12H12N2O2S2/c13-9-1-5-11(6-2-9)17-18(15,16)12-7-3-10(14)4-8-12/h1-8H,13-14H2
• InChI Key： WLLASJAPARTOBQ-UHFFFAOYSA-N
• SMILES： C1(S(SC2=CC=C(N)C=C2)(=O)=O)=CC=C(N)C=C1

Computed Properties

• Exact Mass: 280.03416

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Melting Point: 185-186 °C
• Boiling Point: 542.5±60.0 °C(Predicted)
• PSA: 86.18
• pka: 2.96±0.10(Predicted)